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Compound of Interest

Compound Name: 3-Amino-5-nitrosalicylic acid

Cat. No.: B13788187 Get Quote

Essential Safety and Handling Guide for 3-Amino-5-
nitrosalicylic acid
Disclaimer: Information regarding the specific hazards of 3-Amino-5-nitrosalicylic acid is not

consistently available. While some sources suggest it does not meet GHS hazard criteria, data

for structurally similar compounds indicate potential for skin and eye irritation.[1][2][3][4][5][6]

Therefore, it is crucial to handle this chemical with a comprehensive safety approach, assuming

it to be hazardous.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 3-Amino-5-nitrosalicylic acid. The following

procedures are based on best practices for handling solid, powdered chemicals and

information derived from safety data sheets of related nitro and amino aromatic compounds.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to ensure personal safety when handling 3-Amino-5-nitrosalicylic
acid. The following table summarizes the recommended PPE for various laboratory operations.
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Operation Eye Protection Hand Protection
Respiratory

Protection

Protective

Clothing

Weighing and

transferring solid

ANSI-approved

safety goggles

Chemical-

resistant gloves

(e.g., Nitrile)

NIOSH-approved

respirator (e.g.,

N95) if not in a

fume hood

Full-length lab

coat, closed-toe

shoes

Preparing

solutions

ANSI-approved

safety goggles or

face shield

Chemical-

resistant gloves

(e.g., Nitrile)

In a certified

chemical fume

hood

Full-length lab

coat, closed-toe

shoes

Running

reactions

ANSI-approved

safety goggles

Chemical-

resistant gloves

(e.g., Nitrile)

In a certified

chemical fume

hood

Full-length lab

coat, closed-toe

shoes

Handling waste

and cleaning

spills

ANSI-approved

safety goggles

and face shield

Heavy-duty

chemical-

resistant gloves

NIOSH-approved

respirator with

appropriate

cartridges

Chemical-

resistant apron

over lab coat,

closed-toe shoes

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is available within a certified chemical fume hood.
Verify that the chemical fume hood has adequate airflow.
Keep an appropriate spill kit readily accessible.
Ensure eyewash stations and safety showers are unobstructed and have been recently
tested.[5][7][8]

2. Weighing and Transfer:

Perform all manipulations of the solid compound within a chemical fume hood to minimize
inhalation exposure.[3][9]
Use a disposable weighing dish or boat to prevent contamination of the balance.
Carefully transfer the desired amount of 3-Amino-5-nitrosalicylic acid to a suitable reaction
vessel.
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Clean any residual powder from the spatula and weighing dish with a solvent-moistened
wipe, and dispose of it as chemical waste.

3. Dissolution and Reaction:

Add the solvent to the solid in a slow and controlled manner to avoid splashing.
If heating is required, use a controlled heating source such as a heating mantle or a water
bath.
Ensure the reaction is continuously monitored.

4. Post-Reaction Work-up:

Allow the reaction mixture to cool to room temperature before proceeding with any extraction
or purification steps.
Conduct all post-reaction procedures within the chemical fume hood.

Disposal Plan
Proper disposal of chemical waste is essential to maintain a safe laboratory environment and

comply with regulations.

1. Contaminated Materials:

Dispose of all contaminated items, including gloves, weighing paper, and disposable
labware, in a designated hazardous waste container.
The container must be clearly labeled with "Hazardous Waste" and the chemical name.

2. Unused Chemical:

Do not dispose of unused 3-Amino-5-nitrosalicylic acid down the drain.
Collect unused or waste chemical in a sealed, properly labeled hazardous waste container.
Consult your institution's environmental health and safety (EHS) office for specific disposal
guidelines.[7]

3. Spill Cleanup:

In the event of a small spill, use an appropriate absorbent material from a chemical spill kit to
contain and clean up the powder.[3][9]
For larger spills, evacuate the area and contact your institution's EHS office immediately.
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All materials used for spill cleanup must be disposed of as hazardous waste.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 3-Amino-5-
nitrosalicylic acid in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Amino-5-nitrosalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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